Cas no 181378-55-2 (Oxiranecarboxylic acid,3-butyl-, trans- (9CI))

Oxiranecarboxylic acid,3-butyl-, trans- (9CI) structure
181378-55-2 structure
Product Name:Oxiranecarboxylic acid,3-butyl-, trans- (9CI)
CAS No:181378-55-2
MF:C7H12O3
MW:144.168382644653
CID:113655
PubChem ID:10844504
Update Time:2025-04-18

Oxiranecarboxylic acid,3-butyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Oxiranecarboxylic acid,3-butyl-, trans- (9CI)
    • (2R,3S)-3-butyloxirane-2-carboxylic acid
    • AKOS006377935
    • Oxiranecarboxylic acid, 3-butyl-, trans- (9CI)
    • 181378-55-2
    • Inchi: 1S/C7H12O3/c1-2-3-4-5-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m0/s1
    • InChI Key: HOZQSRMTDXZVPJ-NTSWFWBYSA-N
    • SMILES: O1[C@@H](C(=O)O)[C@@H]1CCCC

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.83
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